3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C11H13N3OS2
• Molecular Weight: 267.4 g/mol
• IUPAC Name: 3-amino-5-methyl-2-sulfanylidene-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C11H13N3OS2/c1-5-3-2-4-6-7(5)8-9(17-6)13-11(16)14(12)10(8)15/h5H,2-4,12H2,1H3,(H,13,16)
• InChI Key: JMERMKALAJNWNV-UHFFFAOYSA-N
• SMILES: CC1CCCC2=C1C3=C(S2)NC(=S)N(C3=O)N

Description

3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of benzothieno[2,3-d]pyrimidines, which have shown promising results in various biological applications.

Mechanism of Action

The mechanism of action of 3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and physiological effects:
3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to inhibit the growth of cancer cells and induce apoptosis in these cells. In addition, it has been reported to have a neuroprotective effect and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in lab experiments include its diverse biological activities and potential use in various scientific research applications. However, the limitations of using this compound include its low solubility in water and the need for optimization of the synthesis method for higher yields.

Future Directions

There are many future directions for the use of 3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one in scientific research. One potential direction is the development of novel derivatives of this compound with improved solubility and higher potency. Another direction is the study of the mechanism of action of this compound in more detail to better understand its biological activities. In addition, this compound could be studied for its potential use in the treatment of other diseases such as diabetes and cardiovascular diseases. Overall, 3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has shown great potential for use in scientific research and further studies are warranted to fully explore its potential applications.

Synthesis Methods

The synthesis of 3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-amino-4-methylthiophenol with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then treated with hydrazine hydrate to obtain the final compound. The synthesis of this compound has been reported in various research articles and has been optimized for higher yields.

Scientific Research Applications

3-amino-5-methyl-2-sulfanyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one has been extensively studied for its potential use in scientific research. This compound has been shown to possess various biological activities such as anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.